Cas no 16890-71-4 (N-methylethanebis(thioamide))

N-methylethanebis(thioamide) structure
N-methylethanebis(thioamide) structure
Product Name:N-methylethanebis(thioamide)
CAS No:16890-71-4
MF:C3H6N2S2
MW:134.223137378693
CID:1350189
PubChem ID:5366361
Update Time:2025-04-20

N-methylethanebis(thioamide) Chemical and Physical Properties

Names and Identifiers

    • N-methylethanebis(thioamide)
    • ethanebis(thioamide), N~1~-methyl-
    • N-Methyldithioxamide
    • AKOS006339546
    • N-Methyldithiooxamide
    • Oxamide, methyldithio-
    • Ethanedithioamide, methyl-
    • HEWGXDPYVWSZID-UHFFFAOYSA-N
    • SCHEMBL3057941
    • N'-methylethanedithioamide
    • 16890-71-4
    • N'-methylethanediimidothioic acid
    • Inchi: 1S/C3H6N2S2/c1-5-3(7)2(4)6/h1H3,(H2,4,6)(H,5,7)
    • InChI Key: HEWGXDPYVWSZID-UHFFFAOYSA-N
    • SMILES: S=C(C(N)=S)NC

Computed Properties

  • Exact Mass: 133.99738
  • Monoisotopic Mass: 133.99724055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.335
  • Boiling Point: 215.8°C at 760 mmHg
  • Flash Point: 84.3°C
  • Refractive Index: 1.672
  • PSA: 38.05
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